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Compound of Interest

Compound Name: 3-Ethynylaniline hydrochloride

Cat. No.: B1592262 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Ethynylaniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethynylaniline hydrochloride is a chemical intermediate widely utilized in the synthesis of

pharmaceuticals, particularly tyrosine kinase inhibitors used in cancer therapy.[1] Its unique

molecular structure, featuring a reactive ethynyl group, makes it a valuable building block in

organic synthesis, including "click chemistry" reactions.[1][2] However, the presence of the

high-energy acetylene functional group and the aromatic amine moiety also necessitates

careful consideration of its safety and handling.[3][4] This guide provides a comprehensive

overview of the known safety data, handling protocols, and emergency procedures for 3-
ethynylaniline hydrochloride to ensure its safe use in a laboratory and drug development

setting.

Hazard Identification and Classification
3-Ethynylaniline and its hydrochloride salt are classified as hazardous substances.[3] The

primary hazards are associated with its flammability, irritant properties, and potential for

sensitization.

GHS Hazard Statements:
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H226: Flammable liquid and vapour.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Signal Word: Warning

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[3][4] Inhalation hazard increases at higher

temperatures.[3] Long-term exposure to respiratory irritants may lead to airway diseases.[3]

Skin Contact: Causes skin irritation.[3][5] May cause sensitization by skin contact.[3] It is

advised that individuals with pre-existing dermatitis should avoid contact.[3]

Eye Contact: Causes serious eye irritation and potential damage.[3][4][5]

Ingestion: Harmful if swallowed.[3] Ingestion of less than 150 grams may be fatal or cause

serious health damage in animal experiments.[3]

Chronic Exposure: The substance and/or its metabolites may bind to hemoglobin, inhibiting

normal oxygen uptake, a condition known as methemoglobinemia.[3] Prolonged or repeated

exposure could potentially lead to liver and kidney damage.[6]

Physical and Chemical Properties
A summary of the physical and chemical properties of 3-ethynylaniline and its hydrochloride

salt is presented below.
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Property Value Source

Molecular Formula C₈H₈ClN [7][8]

Molecular Weight 153.61 g/mol [8]

Appearance
Colorless to pale yellow or

brown liquid
[3][6]

Specific Gravity 1.02 [3]

Flash Point 59 °C (138.2 °F) - closed cup

Storage Temperature 2-8°C [4]

Exposure Controls and Personal Protection
Strict adherence to exposure control measures and the use of appropriate personal protective

equipment (PPE) are mandatory when handling 3-ethynylaniline hydrochloride.
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Exposure Control Recommendations Source

Engineering Controls

Work in a well-ventilated area,

preferably a chemical fume

hood.[4][9] Use explosion-

proof electrical, ventilating, and

lighting equipment.[5][9]

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles.[3][4]

[9]

Skin Protection

Chemical-resistant gloves

(e.g., PVC).[3][4] Wear

protective clothing to prevent

skin exposure.[3][4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH-approved respirator

with an appropriate filter (e.g.,

type ABEK).[4]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of 3-
ethynylaniline hydrochloride and preventing accidents.

Handling Protocols
Avoid all personal contact, including inhalation of vapors.[3][9]

Wear appropriate personal protective equipment.[3][4][9]

Ground and bond containers and receiving equipment to prevent static discharge.[4][9]

Use only non-sparking tools.[4][9]

Keep containers tightly closed when not in use.[4][9]
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Do not cut, drill, grind, or weld on or near containers, as they may contain explosive vapors

even when empty.[3]

Wash hands thoroughly after handling.[9]

Storage Conditions
Store in original, tightly closed containers in a dry, cool, and well-ventilated area.[3][4][5][9]

The recommended storage temperature is between 2-8°C.[4]

Store away from heat, sparks, open flames, and other ignition sources.[4][5][9]

Store under an inert gas.

Avoid prolonged storage and contact with air or light, which can lead to polymerization and

solidification.[3][4]

Incompatible Materials
Oxidizing agents[3][4]

Acids, acid chlorides, and acid anhydrides[3][4]

Red fuming nitric acid, as many arylamines are hypergolic with it.[3]

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, the following steps should be taken:

Remove all sources of ignition.[3][4][5]

Ensure adequate ventilation.[4][5][9]

Evacuate personnel from the area and move upwind.[3][5][9]

Absorb the spill with an inert material (e.g., dry sand, earth) and place it in a chemical waste

container.[4]
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Use non-sparking tools during cleanup.[4]

Prevent the spill from entering drains or waterways.[4][9]

First Aid
Exposure Route First Aid Measures Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing.[3][5][9] If the person

feels unwell, call a poison

center or doctor.[5][9]

Skin Contact

Immediately remove all

contaminated clothing.[3][9]

Flush skin and hair with

running water and soap.[3] If

skin irritation occurs, get

medical advice.[9]

Eye Contact

Rinse cautiously with water for

several minutes.[5][9] Remove

contact lenses if present and

easy to do.[5][9] Continue

rinsing. If eye irritation persists,

get medical advice.[5][9]

Ingestion

Keep the patient warm and

rested.[3] Seek immediate

medical attention.

Fire-Fighting Measures
Extinguishing Media: Use foam or dry chemical powder.[3]

Hazards: The liquid and vapor are flammable.[3] Combustion products include carbon oxides

(CO, CO₂) and nitrogen oxides (NOx).[3] Vapors are heavier than air and may spread along

floors, and can form explosive mixtures with air upon intense heating.
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Fire-Fighting Procedures: Alert emergency responders.[3] May be violently or explosively

reactive.[3] For large containers involved in a fire, consider evacuation of a 500-meter radius.

[3]

Stability and Reactivity
Reactivity: The presence of the ethyne group can confer explosive instability.[3] It can form

explosive mixtures with air on intense heating.

Chemical Stability: The product is chemically stable under standard ambient conditions.

Conditions to Avoid: High temperatures, heat, flames, and sparks.[4] Long-term storage may

result in polymerization.[3]

Hazardous Decomposition Products: Combustion can produce carbon oxides and nitrogen

oxides.[3]

Toxicological Information
Detailed toxicological studies for 3-ethynylaniline hydrochloride are not widely available. The

following information is based on the parent compound, 3-ethynylaniline, and general

knowledge of aromatic amines.

Acute Toxicity: No specific LD50 or LC50 data are provided in the searched documents.

However, it is stated to be harmful if swallowed.[3]

Sensitization: May cause skin sensitization.[3] Asthma-like symptoms may persist for months

or years after exposure ceases.[3]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[3] This

material and its container must be disposed of as hazardous waste.[3] Puncture containers to

prevent reuse and dispose of them at an authorized landfill.[3]
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Detailed experimental protocols for the safety and toxicological testing of 3-ethynylaniline
hydrochloride are not publicly available in the provided search results. The handling and

safety procedures outlined in this document are derived from standard safety data sheets and

chemical handling guidelines.
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Caption: Workflow for the safe handling of 3-ethynylaniline hydrochloride.
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Caption: Logical flow for emergency response to spills or personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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